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Compound of Interest

Compound Name: lotyrosine 1-125

Cat. No.: B15181346

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the best practices for the safe disposal of lodine-125 (I-125)
radioactive waste.

Frequently Asked Questions (FAQS)

1. What are the primary decay characteristics of I-125 | need to be aware of for waste
disposal?

lodine-125 decays via electron capture to an excited state of tellurium-125.[1][2] It has a
physical half-life of approximately 59.4 to 60.1 days.[1][2][3][4] The primary emissions of
concern are low-energy gamma rays (35.5 keV) and X-rays (27-32 keV).[1][4]

2. What are the main methods for 1-125 radioactive waste disposal?

The most common and recommended method for I-125 waste disposal is decay-in-storage
(DIS).[4][5] This involves storing the waste for a sufficient period until the radioactivity decays to
background levels, after which it can be disposed of as non-radioactive waste. Other methods,
depending on institutional policies and regulations, may include sewer disposal for minimal
quantities of liquid waste and off-site disposal programs for certain waste types.[4][5]

3. How long do | need to store 1-125 waste for decay-in-storage?
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A general rule of thumb is to store the waste for at least 10 half-lives. For I-125, with a half-life
of about 60 days, this equates to approximately 600 days. After this period, the radioactivity will
have decayed to less than 0.1% of its original activity. However, specific institutional and
regulatory requirements for the decay period must always be followed.[6]

4. What personal protective equipment (PPE) is required when handling I-125 waste?

At a minimum, personnel handling I-125 waste should wear a lab coat, safety glasses, and two
pairs of disposable gloves.[7][8][9] When dealing with volatile forms of I-125 or the potential for
aerosol generation, work should be conducted in a certified fume hood.[3][7][9] Dosimetry
badges (body and ring) are also required to monitor radiation exposure.[3][7]

5. How should | segregate different types of 1-125 waste?

Proper segregation of I-125 waste is crucial. Waste should be separated into the following
categories at the point of generation:

e Dry Solid Waste: Includes contaminated items like gloves, bench paper, pipette tips, and
plastic tubes.[10][11]

» Liquid Waste: Aqueous and organic radioactive liquids must be collected separately.[12][13]

 Liquid Scintillation Vials: These should be collected in their own designated containers.[10]
[11][12]

o Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated,
puncture-resistant sharps container.[11][14]

o Animal Carcasses and Tissues: These require special handling and should be segregated
and stored frozen.[10][11][13]

Troubleshooting Guides

Problem: My survey meter is not detecting 1-125 contamination that | suspect is present.

o Cause: The type of detector may not be appropriate for I-125's low-energy emissions.
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e Solution: A standard Geiger-Miiller (G-M) detector is often not efficient at detecting the low-
energy photons from 1-125.[4][15] A thin crystal sodium iodide (Nal) detector is the preferred
instrument for detecting 1-125.[4][7][15] Ensure your survey meter is equipped with the
correct probe and has been recently calibrated.

Problem: | have a small spill of liquid 1-125 in the laboratory.

o Solution: Follow these general steps for a minor spill:

[e]

Notify: Inform your supervisor and colleagues in the immediate area.
o Isolate: Restrict access to the spill area.

o Contain: Use absorbent materials to cover and contain the spill, working from the outside

in.
o Decontaminate: Clean the affected area with a suitable decontamination solution.
o Survey: Monitor the area with a Nal survey meter to ensure successful decontamination.

o Dispose: Collect all contaminated materials as radioactive waste. For major spills,
evacuate the area immediately and contact your institution's Radiation Safety Officer
(RSO).[16][17][18]

Problem: There is a noticeable odor from my [-125 liquid waste container.
» Cause: Unbound radioiodine can be volatile, especially in acidic solutions.[3][19]

e Solution:

[¢]

Ensure all work with potentially volatile 1-125 is performed in a fume hood.[3][9]

[e]

To reduce the volatility of radioiodine in liquid waste, you can add a solution of sodium
thiosulfate.[19]

[¢]

Crucially, do not add bleach to radioiodine waste, as this can enhance its volatility.[19]

[e]

Keep waste containers tightly capped when not in use.[19]
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Quantitative Data Summary

Parameter Value Reference
Physical Half-Life 59.4 - 60.1 days [1][2][3]14]
] o 35.5 keV gamma rays, 27-32
Primary Emissions [1114]
keV X-rays
Specific Activity (max) 1.73E4 Cilg [3]
Dose Rate at 10 cm _
) 15 mrem/hour/mCi [4]
(unshielded)
Half-Value Layer (Lead) 0.02 mm [4]
Annual Limit on Intake ]
) 60 uCi [4]
(Inhalation)
Annual Limit on Intake ]
) 40 uCi [4]
(Ingestion)
Removable Contamination
) o 220 dpm/100 cm? [7]
Action Limit
Exempt Concentration in ]
_ _ < 0.05 uCilg [20][21]
Animal Tissue
Exempt Concentration for LSC ]
< 0.05 uCilg [20]

Media

Experimental Protocols
Protocol 1: Decay-in-Storage (DIS) Procedure for Dry
Solid 1-125 Waste

» Segregation: Collect all dry solid waste contaminated with I-125 (e.g., gloves, absorbent
paper, plasticware) in a designated radioactive waste container lined with a plastic bag.[10]
[11]

o Labeling: Clearly label the container with a "Caution - Radioactive Material" sign. The label
must include the isotope (I-125), the date the container was sealed, the name of the principal

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://en.wikipedia.org/wiki/Iodine-125
https://oncologymedicalphysics.com/iodine-125/
https://www.uwyo.edu/safety/_files/Docs/Procedures/NuclearSafetyDataSheets/125IPDF.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/iodine-125
https://en.wikipedia.org/wiki/Iodine-125
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/iodine-125
https://www.uwyo.edu/safety/_files/Docs/Procedures/NuclearSafetyDataSheets/125IPDF.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/iodine-125
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/iodine-125
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/iodine-125
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/iodine-125
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/SP_SOP_I-125.pdf
https://www.tceq.texas.gov/downloads/permitting/radioactive-materials/publications/rg-486-radioactive-material-exemptions.pdf/@@download/file/RG-486-radioactive-material-exemptions.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/PrintArticle?ID=132060
https://www.tceq.texas.gov/downloads/permitting/radioactive-materials/publications/rg-486-radioactive-material-exemptions.pdf/@@download/file/RG-486-radioactive-material-exemptions.pdf
https://oehs.tulane.edu/radioactive-waste-disposal
https://oehs.tulane.edu/sites/default/files/Revised%20FACT%20SHEET%20Radioactive%20Waste%20Disposal%207.14.2023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

investigator, and the laboratory room number.[10]

» Shielding: If the radiation levels on the surface of the container are above the institutional
action limit, place the container behind appropriate shielding, such as lead sheets.[7]

o Storage: Store the container in a designated, secure radioactive waste storage area.

o Decay Period: Hold the waste in storage for a minimum of 10 half-lives (approximately 600
days).

e Survey: After the decay period, survey the waste container in a low-background area using a
Nal survey meter. The radiation levels must be indistinguishable from background.[22]

» De-identification: Before disposal as regular trash, all radioactive material labels must be
removed or defaced.[23]

» Disposal: Once confirmed to be at background levels and with labels removed, the waste
can be disposed of in the regular, non-radioactive solid waste stream.

» Record Keeping: Maintain detailed records of all DIS waste, including the date of sealing,
survey results, and date of final disposal.[6]
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Caption: Simplified decay pathway of lodine-125.
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I-125 Waste Generation

What type of waste is it?

Dry Solid Waste Liquid Waste
(Gloves, Paper, Plastics) (Agueous/Organic)

Sharps Waste
(Needles, Blades)

Liquid Scintillation Vials

Designated Dry Waste Container Labeled Liquid Waste Carboy Scintillation Vial Drum Puncture-Proof Sharps Container
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Caption: Workflow for proper segregation of 1-125 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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